molecular formula C13H14ClNO6 B8387995 2-(2-Chloro-5-nitro-phenyl)-malonic acid diethyl ester

2-(2-Chloro-5-nitro-phenyl)-malonic acid diethyl ester

Cat. No.: B8387995
M. Wt: 315.70 g/mol
InChI Key: IOAZOJUCLIIKGY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-Chloro-5-nitro-phenyl)-malonic acid diethyl ester is a useful research compound. Its molecular formula is C13H14ClNO6 and its molecular weight is 315.70 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H14ClNO6

Molecular Weight

315.70 g/mol

IUPAC Name

diethyl 2-(2-chloro-5-nitrophenyl)propanedioate

InChI

InChI=1S/C13H14ClNO6/c1-3-20-12(16)11(13(17)21-4-2)9-7-8(15(18)19)5-6-10(9)14/h5-7,11H,3-4H2,1-2H3

InChI Key

IOAZOJUCLIIKGY-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C1=C(C=CC(=C1)[N+](=O)[O-])Cl)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 1-chloro-2-iodo-4-nitro-benzene (3.0 g, 10.58 mmol) in THF (11 ml) was added diethylmalonate (3.22 ml, 21.16 mmol), CuI (0.1 g, 0.529 mmol), 2-phenyl phenol (0.18 g, 1.058 mmol), and cesium carbonate (5.17 g, 15.87 mmol). The mixture was heated in a sealed tube at 70° C. for 28 hours. The mixture was cooled and partitioned between saturated aqueous ammonium chloride and EtOAc. The organic layer was separated, washed with water and brine, dried over MgSO4, filtered and concentrated to dryness under reduced pressure. Purification of the crude product by flash chromatography (hexanes:EtOAc 9:1) gave 2.3 g (688%) of 2-(2-chloro-5-nitro-phenyl)-malonic acid diethyl ester as a clear oil.
Quantity
3 g
Type
reactant
Reaction Step One
Name
Quantity
11 mL
Type
reactant
Reaction Step One
Quantity
3.22 mL
Type
reactant
Reaction Step Two
Quantity
0.18 g
Type
reactant
Reaction Step Two
Name
cesium carbonate
Quantity
5.17 g
Type
reactant
Reaction Step Two
Name
CuI
Quantity
0.1 g
Type
catalyst
Reaction Step Two

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